Cas no 71172-46-8 (Benzenemethanol, a-methyl-a-(1-methylcyclopropyl)-)

• Product Name: Benzenemethanol, a-methyl-a-(1-methylcyclopropyl)-
• CAS No: 71172-46-8
• MF: C₁₂H₁₆O
• MW: 176.254843711853
• CID: 566235
• PubChem ID: 3018080
• Update Time: 2025-04-19

Benzenemethanol, a-methyl-a-(1-methylcyclopropyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, a-methyl-a-(1-methylcyclopropyl)-
• 1-(1-Methylcyclopropyl)-1-phenylethanol
• alpha-methyl-alpha-(1-methylcyclopropyl)benzyl alcohol
• Α-METHYL-Α-(1-METHYLCYCLOPROPYL)BENZYL ALCOHOL
• AKOS017515828
• 1-(1-methylcyclopropyl)-1-phenylethan-1-ol
• EINECS 275-232-0
• NS00060483
• 71172-46-8
• DTXSID80991487

• Inchi： 1S/C12H16O/c1-11(8-9-11)12(2,13)10-6-4-3-5-7-10/h3-7,13H,8-9H2,1-2H3
• InChI Key： JKVXNQHAQDPGRQ-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)(C)C1(C)CC1

Computed Properties

• Exact Mass: 176.12
• Monoisotopic Mass: 176.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• Density: 1.069
• Boiling Point: 266.2°C at 760 mmHg
• Flash Point: 110.8°C
• Refractive Index: 1.56